4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide

• IUPAC Name: 4-[(3,4-dimethoxyphenyl)sulfonyl-methylamino]-N-[(2-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C24H26N2O5S/c1-17-7-5-6-8-19(17)16-25-24(27)18-9-11-20(12-10-18)26(2)32(28,29)21-13-14-22(30-3)23(15-21)31-4/h5-15H,16H2,1-4H3,(H,25,27)
• InChI Key: IWCAGQLKXJDXLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C2=CC=C(C=C2)N(C)S(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C24H26N2O5S
• Molecular Weight: 454.5 g/mol

Description

4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide, also known as DASB, is a selective serotonin reuptake inhibitor (SSRI) that is used in scientific research to study the serotonin transporter. It is a white to off-white powder that is soluble in water and organic solvents. DASB has been shown to be effective in binding to the serotonin transporter, which is involved in the regulation of mood, appetite, and sleep.

Mechanism of Action

4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide acts as a selective serotonin reuptake inhibitor by binding to the serotonin transporter and preventing the reuptake of serotonin into the presynaptic neuron. This leads to an increase in extracellular serotonin levels, which can have an effect on mood, appetite, and sleep.
Biochemical and Physiological Effects:
4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide has been shown to have a high affinity for the serotonin transporter and is selective for the transporter over other monoamine transporters. It has been shown to be effective in blocking the reuptake of serotonin in vitro and in vivo. 4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide has also been shown to have a long half-life in the brain, which makes it useful for PET imaging studies.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide in lab experiments is its high affinity and selectivity for the serotonin transporter. This allows for more accurate measurements of the transporter's activity. However, one limitation is that 4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide is not a perfect ligand and may have off-target effects. Additionally, 4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide has a long half-life, which can make it difficult to wash out of cells or tissues.

Future Directions

There are several future directions for the use of 4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide in scientific research. One area of interest is the study of the serotonin transporter in neurological disorders such as depression and anxiety. 4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide could also be used to investigate the effects of drugs on the serotonin transporter and to develop new treatments for these disorders. Additionally, 4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide could be used to study the role of the serotonin transporter in other physiological processes such as cardiovascular function and immune response.

Synthesis Methods

The synthesis of 4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide involves the reaction of 4-nitrobenzoyl chloride with 2-methylbenzylamine to form 4-nitrobenzamide. The nitro group is then reduced to an amine using palladium on carbon and hydrogen gas. The resulting amine is then reacted with 3,4-dimethoxyphenylsulfonyl chloride to form 4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide.

Scientific Research Applications

4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide is used in scientific research to study the serotonin transporter in the brain. It is commonly used in positron emission tomography (PET) imaging studies to visualize the serotonin transporter in living subjects. 4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-methylbenzyl)benzamide is also used in vitro to study the binding properties of the serotonin transporter and to investigate the effects of drugs on the transporter.